9H-Purin-6-amine, 9-((4-methoxyphenyl)methyl)-N,N-dimethyl-
Overview
Description
9H-Purin-6-amine, 9-((4-methoxyphenyl)methyl)-N,N-dimethyl- is a chemical compound belonging to the class of organic compounds known as 6-aminopurines. These are purines that carry an amino group at position 6. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring .
Preparation Methods
The synthesis of 9H-Purin-6-amine, 9-((4-methoxyphenyl)methyl)-N,N-dimethyl- involves several stepsThe reaction conditions often involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained .
Chemical Reactions Analysis
This compound undergoes various types of chemical reactions, including:
Oxidation: It can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Scientific Research Applications
9H-Purin-6-amine, 9-((4-methoxyphenyl)methyl)-N,N-dimethyl- has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.
Medicine: Research is ongoing to explore its potential therapeutic uses, particularly in the treatment of certain diseases.
Industry: It is used in the development of new materials and chemical processes
Mechanism of Action
The mechanism of action of 9H-Purin-6-amine, 9-((4-methoxyphenyl)methyl)-N,N-dimethyl- involves its interaction with specific molecular targets. It binds to certain enzymes or receptors, modulating their activity and leading to various biological effects. The pathways involved in its mechanism of action are still under investigation, but it is known to affect cellular processes such as signal transduction and gene expression .
Comparison with Similar Compounds
Compared to other similar compounds, 9H-Purin-6-amine, 9-((4-methoxyphenyl)methyl)-N,N-dimethyl- has unique structural features that contribute to its distinct properties. Similar compounds include:
9-Butyl-8-(4-methoxybenzyl)-9H-purin-6-amine: This compound has a butyl group instead of the N,N-dimethylamine group.
9H-Purin-6-amine, 9-(4-methoxyphenyl)-N-methyl-: This compound has a single methyl group instead of the N,N-dimethylamine group
Properties
CAS No. |
112089-06-2 |
|---|---|
Molecular Formula |
C15H17N5O |
Molecular Weight |
283.33 g/mol |
IUPAC Name |
9-[(4-methoxyphenyl)methyl]-N,N-dimethylpurin-6-amine |
InChI |
InChI=1S/C15H17N5O/c1-19(2)14-13-15(17-9-16-14)20(10-18-13)8-11-4-6-12(21-3)7-5-11/h4-7,9-10H,8H2,1-3H3 |
InChI Key |
WHBQKZUXPCAMJE-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)C1=NC=NC2=C1N=CN2CC3=CC=C(C=C3)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
